Cas no 1226434-83-8 (2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide)

• Product Name: 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide
• CAS No: 1226434-83-8
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 6511820
• PubChem ID: 49677489
• Update Time: 2025-05-24

2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide
• 2-ethoxy-N-(1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl)benzamide
• 1226434-83-8
• 2-ethoxy-N-[1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl]benzamide
• 2-ethoxy-N-[2-(2-hydroxyethyl)-5-phenylpyrazol-3-yl]benzamide
• VU0527852-1
• F5883-0438
• AKOS024527218

• Inchi： 1S/C20H21N3O3/c1-2-26-18-11-7-6-10-16(18)20(25)21-19-14-17(22-23(19)12-13-24)15-8-4-3-5-9-15/h3-11,14,24H,2,12-13H2,1H3,(H,21,25)
• InChI Key： VEIMWVGTBYTZJJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NC1=CC(C2C=CC=CC=2)=NN1CCO)=O

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide

Comprehensive Overview of 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide (CAS No. 1226434-83-8)

2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide, with the CAS number 1226434-83-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the ethoxy, hydroxyethyl, and phenyl substituents, contribute to its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide for its potential applications in cancer research, anti-inflammatory agents, and enzyme inhibition. Its molecular structure allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of CAS 1226434-83-8 involves multi-step organic reactions, including condensation, cyclization, and functional group modification. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's solubility in polar solvents like DMSO and ethanol enhances its utility in laboratory settings, facilitating its use in high-throughput screening and drug formulation studies.

From an industrial perspective, 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide is valued for its scalable production and cost-effectiveness. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact during its synthesis. This aligns with global trends toward sustainable chemical processes and eco-friendly innovations, which are highly prioritized in regulatory frameworks.

One of the most frequently asked questions about CAS 1226434-83-8 revolves around its stability and storage conditions. The compound is typically stored under inert atmospheres at low temperatures to prevent degradation. Additionally, researchers often inquire about its bioavailability and metabolic pathways, which are critical for pharmacokinetic studies. These aspects are currently under exploration in preclinical trials, with preliminary data suggesting favorable ADME properties.

The growing interest in personalized medicine and precision agriculture has further highlighted the relevance of pyrazole derivatives like 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide. Its modular structure allows for structural optimization to enhance efficacy and reduce side effects. As such, it is increasingly featured in patent applications and academic publications, reflecting its potential to address unmet needs in healthcare and agriculture.

In summary, 2-ethoxy-N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylbenzamide (CAS 1226434-83-8) represents a cutting-edge compound with broad applicability in life sciences and material innovation. Its synthesis, properties, and potential applications continue to inspire research across multiple disciplines, positioning it as a key player in the future of small-molecule therapeutics and sustainable chemistry.